Cas no 941877-29-8 (N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide)

• Product Name: N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide
• CAS No: 941877-29-8
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 5442287
• Update Time: 2025-10-22

N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,1-dioxo-N-(4-phenylphenyl)-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-3-carboxamide
• N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide

• Inchi： 1S/C21H19N3O3S/c1-14-7-12-19-18(13-14)23-20(24-28(19,26)27)21(25)22-17-10-8-16(9-11-17)15-5-3-2-4-6-15/h2-13,20,23-24H,1H3,(H,22,25)
• InChI Key： QGKQRUVSEDGPGT-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2N([H])C([H])(C(N([H])C2C([H])=C([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])=C([H])C=2[H])=O)N1[H])(=O)=O

Additional information on N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide

Comprehensive Overview of N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide (CAS No. 941877-29-8)

The compound N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide, identified by its CAS No. 941877-29-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzothiadiazine derivative is notable for its unique structural features, including a biphenyl moiety and a carboxamide group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, as these properties could pave the way for novel therapeutic agents.

In recent years, the demand for highly specific small-molecule compounds like N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's structural complexity and functional versatility make it a promising candidate for addressing unmet medical needs. For instance, its potential role in modulating enzyme activity or receptor binding has been a focal point in studies related to metabolic disorders and inflammatory diseases.

From a synthetic chemistry perspective, the preparation of CAS No. 941877-29-8 involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The compound's stability and solubility profiles are critical factors that influence its applicability in formulation development. Researchers often explore derivatization strategies to enhance its pharmacokinetic properties, such as oral bioavailability and half-life.

The growing interest in N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide is also reflected in the increasing number of patent filings and scientific publications related to its use. Its potential applications span across oncology, neurology, and immunology, making it a versatile tool for drug discovery pipelines. Moreover, its mechanistic studies are often conducted using advanced techniques like X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional conformation and binding modes.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 941877-29-8 by minimizing hazardous byproducts and improving atom economy. Such initiatives align with the broader industry trend toward sustainable pharmaceutical manufacturing. Additionally, the compound's scalability is a key consideration for industrial production, ensuring that it can meet the demands of clinical trials and eventual commercialization.

For researchers and professionals seeking detailed information on N-{1,1'-biphenyl-4-yl}-6-methyl-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-3-carboxamide, resources such as chemical databases and peer-reviewed journals are invaluable. The compound's spectroscopic data, toxicity profiles, and biological assays are frequently updated to reflect the latest findings. As the scientific community continues to explore its potential, CAS No. 941877-29-8 remains a compound of significant interest in the realm of medicinal chemistry and pharmacology.